Cas no 34841-06-0 (3-Bromo-4-methoxybenzaldehyde)

3-Bromo-4-methoxybenzaldehyde structure
3-Bromo-4-methoxybenzaldehyde structure
Product Name:3-Bromo-4-methoxybenzaldehyde
CAS No:34841-06-0
MF:C8H7BrO2
MW:215.043981790543
MDL:MFCD00016599
CID:54323
PubChem ID:98662
Update Time:2025-04-18

3-Bromo-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-methoxybenzaldehyde
    • 3-Bromo-p-anisaldehyde
    • Benzaldehyde, 3-bromo-4-methoxy-
    • 3-Br-4-MeOC6H3CHO
    • 3-bromo-4-methoxybenzylaldehyde
    • 3-bromo-anisaldehyde
    • 4-methoxy-3-bromobenzaldehyde
    • 5-bromoanisaldehyde
    • Benzaldehyde,3-bromo-4-methoxy
    • F3096-1684
    • 3-bromo-4-methoxy-benzaldehyde
    • QMPNFQLVIGPNEI-UHFFFAOYSA-N
    • 3-bromoanisaldehyde
    • NSC158162
    • 5-Bromo anisaldehyde
    • PubChem2643
    • 2-Bromo-4-formylanisole
    • 3-bromo-para-anisaldehyde
    • p-Anisaldehyde, 3-bromo-
    • ASISCHEM N43045
    • KSC494Q8T
    • 3-Bromo-4 methoxybenzaldehyde
    • 3-bromo-4-me
    • AC-26237
    • BB 0263351
    • FT-0615190
    • NS00029736
    • 3-Bromo-4-methoxybenzaldehyde, 98%
    • NSC 158162
    • B1790
    • AKOS000103403
    • 34841-06-0
    • CS-W002106
    • Z54603118
    • 3-bromo-4-methoxy benzaldehyde
    • GS-6083
    • DTXSID00188392
    • SCHEMBL155784
    • TD1302
    • BCP15611
    • UNII-6RGS4ZD7JB
    • CHEBI:210858
    • 6RGS4ZD7JB
    • W-106707
    • NSC-158162
    • SY015500
    • MFCD00016599
    • EINECS 252-241-8
    • EN300-16201
    • AM90089
    • STK035096
    • DB-013179
    • 3-Bromo-4-methoxybenzaldehyde; 3-Bromo-p-anisaldehyde; NSC 158162
    • DTXCID30110883
    • MDL: MFCD00016599
    • Inchi: 1S/C8H7BrO2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-5H,1H3
    • InChI Key: QMPNFQLVIGPNEI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=O)C=CC=1OC
    • BRN: 1636939

Computed Properties

  • Exact Mass: 213.96300
  • Monoisotopic Mass: 213.962942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Tawny or light yellow powder
  • Density: 1.5313 (rough estimate)
  • Melting Point: 51-54 °C (lit.)
  • Boiling Point: 162°C/15mmHg(lit.)
  • Flash Point: 108-110℃/1mm
  • Refractive Index: 1.5500 (estimate)
  • PSA: 26.30000
  • LogP: 2.27020
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

3-Bromo-4-methoxybenzaldehyde Security Information

3-Bromo-4-methoxybenzaldehyde Pricemore >>

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3-Bromo-4-methoxybenzaldehyde Production Method

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